
Application Notes and Protocols for Broth
Microdilution Assay Using Methicillin Sodium

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methicillin Sodium

Cat. No.: B1676383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methicillin, a narrow-spectrum β-lactam antibiotic, has historically been a cornerstone in the

treatment of infections caused by penicillinase-producing Staphylococcus aureus. Although its

clinical use has largely been superseded by more stable and effective agents, methicillin

remains an indispensable tool in the research and drug development landscape. It serves as a

critical reagent for in vitro susceptibility testing, particularly for the identification of methicillin-

resistant Staphylococcus aureus (MRSA), a significant global health threat.

The broth microdilution assay is a standardized and widely accepted method for determining

the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent required to inhibit the

visible growth of a microorganism. This document provides a comprehensive and detailed

protocol for performing a broth microdilution assay using Methicillin Sodium, tailored for

researchers, scientists, and professionals in drug development. Adherence to standardized

guidelines, such as those from the Clinical and Laboratory Standards Institute (CLSI), is crucial

for obtaining accurate and reproducible results.
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Property Value Reference

Molecular Formula C₁₇H₁₉N₂NaO₆S [1]

Molecular Weight 402.4 g/mol [1]

Appearance
White to off-white crystalline

powder

Storage (Solid) -20°C, protect from light [1]

Stability (Solid) ≥ 4 years at -20°C [1]

Table 2: Solubility of Methicillin Sodium
Solvent Solubility Notes

Water Slightly Soluble

Aqueous solutions are not

recommended for storage for

more than one day.

Phosphate-Buffered Saline

(PBS), pH 7.2
~10 mg/mL

Aqueous solutions should be

prepared fresh.

Dimethyl Sulfoxide (DMSO) ~16 mg/mL

Purge with an inert gas. Stock

solutions can be stored at

-20°C for up to 1 month or

-80°C for up to 6 months.

Ethanol ~2 mg/mL
May have physiological effects

at low concentrations.

Dimethylformamide (DMF) ~20 mg/mL Purge with an inert gas.

Table 3: Quality Control Strains and Expected MIC
Ranges for Oxacillin (as a surrogate for Methicillin)
According to the Clinical and Laboratory Standards Institute (CLSI) M100 document, the quality

control ranges for methicillin were removed in the 28th edition as the agent is no longer

commercially available for clinical testing.[2] Oxacillin is now used as the representative agent

for testing resistance to this class of antibiotics against Staphylococcus aureus. The following
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table provides the CLSI-recommended quality control strains and their expected MIC ranges for

oxacillin.

Quality Control Strain Antimicrobial Agent
Acceptable MIC Range
(µg/mL)

Staphylococcus aureus

ATCC® 29213
Oxacillin 0.12 - 0.5

Staphylococcus aureus

ATCC® 43300 (mecA-positive)
Oxacillin 32 - 128

Note: Researchers should verify the current recommended QC ranges from the latest CLSI

M100 supplement.

Table 4: Interpretation of Oxacillin MICs for
Staphylococcus aureus (CLSI M100)

MIC (µg/mL) Interpretation

≤ 2 Susceptible (S)

≥ 4 Resistant (R)

Experimental Protocols
Preparation of Methicillin Sodium Stock Solution
Materials:

Methicillin Sodium powder

Sterile, nuclease-free water, PBS (pH 7.2), or DMSO

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Vortex mixer
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Sterile 0.22 µm syringe filters

Sterile microcentrifuge tubes for aliquots

Protocol for Aqueous Stock Solution (for immediate use):

In a sterile environment (e.g., a biological safety cabinet), accurately weigh the desired

amount of Methicillin Sodium powder.

To prepare a 10 mg/mL stock solution, for example, weigh 100 mg of Methicillin Sodium.

Transfer the powder to a sterile conical tube.

Add the calculated volume of sterile water or PBS (pH 7.2) to achieve the desired

concentration. For the example above, add 10 mL of sterile water.

Vortex the solution thoroughly until the powder is completely dissolved, ensuring the solution

is clear and free of particulates.

To ensure sterility, filter the stock solution through a 0.22 µm syringe filter into a new sterile

conical tube.[3]

This aqueous solution should be used on the day of preparation.[1]

Protocol for DMSO Stock Solution (for storage):

Follow steps 1 and 2 from the aqueous stock solution protocol.

Add the desired volume of cell culture grade DMSO.

Vortex until the methicillin is completely dissolved.

Aliquot the stock solution into sterile, single-use microcentrifuge tubes.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[4]

Broth Microdilution Assay Protocol
Materials:
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Sterile 96-well, U-bottom microtiter plates

Cation-Adjusted Mueller-Hinton Broth (CAMHB) supplemented with 2% NaCl. The addition of

NaCl is crucial for the reliable detection of methicillin resistance in staphylococci.[5]

Bacterial inoculum (test and quality control strains)

Methicillin Sodium stock solution

Sterile multichannel pipette and tips

Sterile reservoirs

Incubator (35°C ± 2°C)

Plate reader or a reading mirror

Protocol:

Preparation of Bacterial Inoculum:

From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test

organism.

Suspend the colonies in sterile saline or CAMHB.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which

corresponds to approximately 1-2 x 10⁸ CFU/mL.[3]

Within 15 minutes of standardization, dilute the adjusted inoculum in CAMHB with 2%

NaCl to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the

microtiter plate.[5]

Preparation of Antibiotic Dilutions in the Microtiter Plate:

Dispense 100 µL of sterile CAMHB with 2% NaCl into all wells of a 96-well microtiter plate.
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Add 100 µL of the Methicillin Sodium stock solution (at twice the highest desired final

concentration) to the first column of wells.

Perform a serial two-fold dilution by transferring 100 µL from the first column to the

second, mixing well, and repeating this process across the plate to the desired final

concentration. Discard 100 µL from the last column of dilutions.

This will result in wells containing 100 µL of varying concentrations of methicillin.

Designate wells for a positive control (broth and inoculum, no antibiotic) and a negative

control (broth only).

Inoculation of the Microtiter Plate:

Using a multichannel pipette, inoculate each well (except the negative control) with 100 µL

of the standardized bacterial inoculum (5 x 10⁵ CFU/mL).

The final volume in each well will be 200 µL.

Incubation:

Cover the microtiter plates with a lid to prevent evaporation.

Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air. For testing staphylococci

against oxacillin (and by extension, methicillin), a 24-hour incubation is recommended.[6]

[7]

Reading and Interpretation of Results:

Following incubation, examine the plates for visible bacterial growth (turbidity or a pellet at

the bottom of the well).

The MIC is the lowest concentration of Methicillin Sodium that completely inhibits visible

growth.[8]

The results can be read visually using a reading mirror or with a plate reader measuring

absorbance at 600 nm.
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Compare the obtained MIC values for the quality control strains with the acceptable

ranges to ensure the validity of the test.

Interpret the MIC of the test organism based on established breakpoints (see Table 4 for

oxacillin as a surrogate).[8]

Mandatory Visualization
Mechanism of Action of Methicillin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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